Cas no 1416441-46-7 ((Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-YL)acrylate)

• Product Name: (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-YL)acrylate
• CAS No: 1416441-46-7
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 4937182
• Update Time: 2025-05-20

(Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-YL)acrylate Chemical and Physical Properties

Names and Identifiers

• (Z)-METHYL 3-(DIMETHYLAMINO)-2-(3'-ETHOXY-[1,1'-BIPHENYL]-4-YL)ACRYLATE
• (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-YL)acrylate

• Inchi： 1S/C20H23NO3/c1-5-24-18-8-6-7-17(13-18)15-9-11-16(12-10-15)19(14-21(2)3)20(22)23-4/h6-14H,5H2,1-4H3/b19-14-
• InChI Key： JBRYFIOAWKFPHL-RGEXLXHISA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC(/C(/C(=O)OC)=C/N(C)C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• XLogP3: 4.1
• Topological Polar Surface Area: 38.8

Additional information on (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-YL)acrylate

Introduction to (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-yl)acrylate (CAS No. 1416441-46-7)

The compound (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-yl)acrylate (CAS No. 1416441-46-7) is a highly specialized organic compound with a complex structure and versatile applications. This compound belongs to the class of acrylates, which are widely used in polymer chemistry, pharmaceuticals, and materials science. The biphenyl moiety in its structure contributes to its unique electronic properties and makes it a valuable component in various research and industrial applications.

The acrylate functional group in this compound plays a crucial role in its reactivity and compatibility with other chemical systems. The presence of the dimethylamino group introduces basicity and can influence the compound's solubility and interaction with other molecules. Additionally, the ethoxy substituent on the biphenyl ring enhances the compound's stability and may contribute to its ability to form stable complexes or polymers.

Recent studies have highlighted the potential of this compound in advanced materials science, particularly in the development of stimuli-responsive polymers. Researchers have explored its ability to undergo reversible changes in response to external stimuli such as light or temperature. These findings suggest that (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-yl)acrylate could be utilized in smart materials for applications ranging from drug delivery systems to adaptive optical devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of high-purity reagents and precise reaction conditions is essential to ensure the desired stereochemistry and purity of the final product. The biphenyl core is often synthesized via coupling reactions, while the acrylate group is introduced through esterification or alkylation steps.

The physical properties of this compound, including its melting point, solubility, and thermal stability, have been extensively characterized using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies reveal that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for use in various industrial processes.

One of the most promising applications of this compound lies in its use as a monomer for polymer synthesis. Its ability to undergo polymerization under UV light has been explored for the development of novel polymeric materials with tailored mechanical and optical properties. Recent research has demonstrated that polymers derived from this compound exhibit excellent adhesion properties and can be used as advanced coatings or adhesives.

In addition to its role in materials science, this compound has also shown potential in biological applications. Studies have indicated that it may possess anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. Further research is currently underway to explore its potential as a lead molecule for drug development.

The biphenyl moiety in this compound is particularly interesting due to its ability to form π-π interactions with other aromatic systems. This property has been leveraged in the design of self-assembling materials and supramolecular structures. Recent advancements in nanotechnology have utilized this feature to create nanostructured materials with unique electronic and mechanical properties.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have developed green chemistry approaches for its synthesis, including the use of biodegradable solvents and catalytic systems that reduce waste generation. These efforts align with global initiatives toward sustainable chemical practices.

In conclusion, (Z)-Methyl 3-(dimethylamino)-2-(3'-ethoxy-[1,1'-biphenyl]-4-yl)acrylate (CAS No. 1416441-46-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advances in research, positions it as a key player in the development of innovative materials and therapies.